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Compound of Interest

Compound Name: BRD6989

Cat. No.: B15610468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
BRD6989 is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and its

paralog CDK19.[1][2][3] By inhibiting these kinases, BRD6989 modulates the transcription of

key genes involved in the immune response. Notably, it has been shown to upregulate the

production of the anti-inflammatory cytokine Interleukin-10 (IL-10) in myeloid cells such as

dendritic cells and macrophages.[3][4][5] This document provides detailed protocols for the

preparation of a BRD6989 stock solution, along with essential information on its chemical

properties, mechanism of action, and a general experimental workflow for its application in cell-

based assays.

Chemical Properties and Storage
A comprehensive summary of the key chemical properties of BRD6989 is provided in the table

below. This information is critical for accurate preparation of stock solutions and for maintaining

the stability of the compound.
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Property Value Source

Molecular Formula C₁₆H₁₆N₄ [1][4][6]

Molecular Weight 264.33 g/mol [1][2][4][6]

CAS Number 642008-81-9 [1][2][4]

Appearance Solid powder [6]

Purity ≥97% [4][5]

Proper storage of BRD6989 as a dry powder and as a stock solution is crucial to ensure its

stability and activity over time.

Storage Type Temperature Duration Source

Dry Powder -20°C Up to 3 years [3]

+4°C Short-term [4][6]

Stock Solution in

DMSO
-80°C Up to 1 year [2][3][7]

-20°C Up to 1 month [2][3][7]

Mechanism of Action: CDK8/19 Inhibition and IL-10
Upregulation
BRD6989 exerts its biological effects by selectively inhibiting the kinase activity of CDK8 and

CDK19. These kinases are part of the Mediator complex, which plays a pivotal role in

regulating gene transcription. In myeloid cells, CDK8/19 acts as a negative regulator of IL-10

production. The inhibitory action of BRD6989 on CDK8/19 leads to a downstream signaling

cascade that ultimately enhances IL-10 expression. This involves the modulation of

transcription factors such as STAT1 and components of the AP-1 complex. Specifically,

BRD6989 has been shown to suppress the phosphorylation of STAT1 at serine 727 (Ser727).
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Preparation Cell-Based Assay

Analysis

Prepare 10 mM BRD6989
Stock Solution in DMSO

Prepare Working Solutions
(Serial Dilutions in Culture Medium)

Seed Cells in
Appropriate Culture Plates

Treat Cells with
BRD6989 Working Solutions

Incubate for a
Defined Period (e.g., 2-48 hours)

Perform Endpoint Assay
(e.g., ELISA for IL-10, Western Blot for p-STAT1)

Data Analysis and
Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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